N-{1-[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxybenzamide

• IUPAC Name: N-[2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]-2-methoxybenzamide
• InChI: InChI=1S/C25H23N7O2/c1-15-9-10-20(16(2)11-15)31-23-19(13-28-31)24(27-14-26-23)32-22(12-17(3)30-32)29-25(33)18-7-5-6-8-21(18)34-4/h5-14H,1-4H3,(H,29,33)
• InChI Key: LNMDUJBTDBTDNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=NC=N3)N4C(=CC(=N4)C)NC(=O)C5=CC=CC=C5OC)C
• Molecular Formula: C25H23N7O2
• Molecular Weight: 453.5 g/mol

Description

This compound is a benzamide derivative with a complex pyrazolo[3,4-d]pyrimidin-4-yl and pyrazol-5-yl substituents. Benzamides are a class of compounds containing a carboxamido (CONH2) functional group attached to a benzene ring. Pyrazolo[3,4-d]pyrimidines are bicyclic compounds containing a pyrazole ring fused to a pyrimidine ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the pyrazolo[3,4-d]pyrimidin-4-yl and pyrazol-5-yl rings, followed by their attachment to the benzamide core. Unfortunately, without specific literature or patents detailing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzamide core would provide a planar, aromatic region, while the pyrazolo[3,4-d]pyrimidin-4-yl and pyrazol-5-yl substituents would add additional ring structures.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of multiple ring structures in this compound would likely make it relatively nonpolar and insoluble in water.

Scientific Research Applications

Medicinal Chemistry Applications

Anti-Inflammatory Activity: . These molecules can modulate inflammatory pathways, making them promising candidates for drug development in conditions such as arthritis, inflammatory bowel disease, and other inflammatory disorders.

Antifungal Potential: . Researchers have explored their efficacy against various fungal pathogens, including Candida species and dermatophytes. These compounds could contribute to the development of novel antifungal agents.

Antioxidant Effects: Thiophenes possess antioxidant properties, protecting cells from oxidative stress and damage. The compound’s antioxidant activity may have implications in preventing age-related diseases and promoting overall health.

Anti-Cancer Properties: . These compounds can interfere with cancer cell growth, induce apoptosis, and inhibit tumor progression. Further research is needed to explore their specific mechanisms and potential clinical applications.

Kinase Inhibition: Thiophenes may act as kinase inhibitors, affecting cellular signaling pathways. Targeting kinases is crucial in cancer therapy and other diseases where aberrant signaling plays a role.

Estrogen Receptor Modulation: Some thiophene-containing compounds exhibit estrogen receptor modulating effects. These properties could be relevant in hormone-related conditions and women’s health.

Anti-Anxiety and Anti-Psychotic Effects: While more research is needed, thiophenes have shown promise as potential anti-anxiety and anti-psychotic agents. Their impact on neurotransmitter systems warrants further investigation.

Material Science Applications

Light-Emitting Diodes (LEDs): . Their unique electronic properties make them suitable for use in optoelectronic devices.

Other Applications

Corrosion Inhibition: . Their ability to protect metals from environmental degradation is relevant in industrial and engineering contexts.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the specific biological target it interacts with. Without more information, it’s not possible to predict the mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and biological activity. Without specific information on this compound, it’s not possible to provide a detailed safety and hazard analysis.

Future Directions

The future directions for research on this compound would depend on its intended use. If it were a potential drug, for example, future research might focus on optimizing its synthesis, improving its pharmacokinetics, and testing its efficacy in preclinical and clinical trials.